
Operational Guide: Disposal of (rac-cis)-Z-
Bifenthrin-d5

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: (rac-cis)-Z-Bifenthrin-d5

Cat. No.: B1163520

Get Quote

Executive Summary & Scientific Context
(rac-cis)-Z-Bifenthrin-d5 is a stable isotope-labeled pyrethroid insecticide used primarily as an

internal standard in mass spectrometry (LC-MS/GC-MS). While chemically and toxicologically

analogous to unlabeled Bifenthrin, its deuterated nature and high purity requirements

necessitate specific handling protocols to prevent cross-contamination of analytical baselines

and environmental release.

The Critical Directive: The primary disposal hazard is aquatic toxicity, not mammalian acute

toxicity. Bifenthrin is a Type I pyrethroid that modulates sodium channels. It is lethal to aquatic

invertebrates (e.g., Daphnia magna) and fish in the parts-per-trillion (ppt) range. Under no

circumstances shall this compound or its residues enter the municipal water system.

Hazard Profile & Physical Properties
Understanding the physicochemical properties is the first step in a self-validating safety system.

You must treat the deuterated standard with the same rigor as the neat pesticide.
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Property Data / Value Operational Implication

CAS No.[1] (Unlabeled) 82657-04-3
Use for regulatory lookup

(RCRA/DOT).

Aquatic Toxicity (LC50) ~0.15 µg/L (Rainbow Trout) [1] Zero-drain discharge policy.

Solubility
< 1 µg/L (Water); Soluble in

Acetone/Toluene

Residues will adhere to glass;

water rinsing is ineffective.

Partition Coeff. (Log Kow) > 6.0

Highly lipophilic;

bioaccumulates in organic

matter.

RCRA Status
Not P/U Listed (Federal); State

Regs Apply

Treat as Hazardous Waste

(Toxic/Ignitable if in solvent).

Waste Stream Segregation Logic
Proper disposal depends on the physical state of the material. Use the following logic to

determine the correct waste stream.

Identify Waste Type

Is it a Solution? Contaminated Solids
(Gloves, Tips, Vials)

Consumables

Neat Solid (Active Ingredient)

No (Pure Standard)

Dilute Solution (<1%)

Yes (In Solvent)

LAB PACK: Toxic Solid
Incineration Required

SOLVENT WASTE
Segregate: Halogenated vs Non-Halogenated

Tag: 'Toxic - Pesticide'

HAZARDOUS SOLID WASTE
Double Bag

No Sharps in Soft Bags
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Figure 1: Decision Matrix for Bifenthrin-d5 Waste Segregation. Note that solutions are often

governed by the solvent's hazard class (e.g., Flammable).

Detailed Disposal Procedures
Scenario A: Disposal of Neat Standard (Expired or
Degraded)
Context: You have a vial of solid (rac-cis)-Z-Bifenthrin-d5 (e.g., 1-10 mg) that is no longer

chemically pure.

Do Not Solubilize: Do not dissolve the solid in solvent just to pour it into a liquid waste

container. This increases the volume of hazardous waste unnecessarily.

Primary Containment: Keep the substance in its original amber vial. Ensure the cap is TFE-

lined and tight.

Secondary Containment: Place the vial into a clear, sealable bag (e.g., Ziploc).

Labeling: Apply a hazardous waste tag.

Chemical Name: (rac-cis)-Z-Bifenthrin-d5 (Solid).

Hazards: Toxic (Acute), Environmental Hazard.

Hand-off: Transfer to your facility's "Lab Pack" drum for high-temperature incineration.

Scenario B: Disposal of Working Solutions (e.g., in
Acetone/Methanol)
Context: Leftover calibration standards or stock solutions.

Solvent Compatibility Check: Identify the solvent (usually Acetone, Methanol, or Toluene).

Segregation:
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If solvent is Non-Halogenated (Acetone, MeOH): Dispose in "Organic Solvents - Non-

Halogenated" carboy.

If solvent is Halogenated (DCM, Chloroform): Dispose in "Organic Solvents - Halogenated"

carboy.

The "Pesticide Spike" Rule: Even if the concentration is low (ppm range), you must note the

presence of Bifenthrin on the waste tag.

Why? Downstream waste handlers need to know that simple solvent recovery (distillation)

may not be appropriate due to the presence of a thermally stable neurotoxin.

Rinsing: Rinse the empty working container 3 times with the same solvent used in the

solution. Add rinsate to the waste carboy.

Scenario C: Contaminated Labware (Pipette Tips, Weigh
Boats)
Context: Solid waste that has touched the compound.

Evaporation (Controlled): If tips contain volatile solvents, allow them to evaporate in a fume

hood before bagging to prevent bag pressurization.

Double Bagging: Use heavy-duty (2-mil) polyethylene bags.

Sharps: If using glass Pasteur pipettes, they must go into a rigid "Sharps" container labeled

"Chemically Contaminated Sharps." Never put glass in soft trash bags.

Decontamination & Spill Response
The Self-Validating Check: If you spill this material, water alone will fail to clean it. Bifenthrin is

highly lipophilic (Log Kow > 6). Water will bead up and spread the contamination rather than

remove it.

Protocol for Benchtop Spills
Isolate: Mark the area.
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Solvent Wash: Apply a surfactant or an organic solvent (Ethanol or Acetone) to a paper

towel. Do not pour solvent directly on the bench.

Wipe: Wipe the area from the outside in to avoid spreading.

Verify: If available, use a UV lamp (many pyrethroids absorb/fluoresce faintly) or simply

repeat the wipe 3 times to ensure removal.

Disposal: Place all wipes in the Solid Hazardous Waste bin.

Regulatory & Compliance Notes
EPA RCRA: While Bifenthrin is not explicitly P-listed, it meets the criteria for toxicity. If the

solvent is ignitable (Flash point < 60°C), the waste code D001 applies.[2] If the solvent is

Methanol/Toluene, F003/F005 codes apply [2].

Drain Disposal:STRICTLY PROHIBITED. The release of pyrethroids into sewer systems is a

major violation of the Clean Water Act due to the inability of standard water treatment plants

to filter these lipophilic molecules effectively before discharge [3].

References
National Pesticide Information Center.Bifenthrin Technical Fact Sheet. (Accessed 2026).

[Link]

U.S. Environmental Protection Agency.Defining Hazardous Waste: Listed, Characteristic and

Mixed Radiological Wastes. [Link]

University of California, Statewide IPM Program.Pyrethroids and Water Quality. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d5]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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